2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine

• Molecular Formula: C9H16F3N
• Molecular Weight: 195.23 g/mol
• IUPAC Name: 2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine
• InChI: InChI=1S/C9H16F3N/c1-7-4-2-3-5-8(7)13-6-9(10,11)12/h7-8,13H,2-6H2,1H3
• InChI Key: JKZWBYTUVJNJHE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NCC(F)(F)F

Description

Chemical Structure and Properties 2-Methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine is a cyclohexane derivative featuring a methyl substituent at the 2-position and an amine group at the 1-position, further substituted with a 2,2,2-trifluoroethyl moiety. Its molecular formula is C₉H₁₆F₃N, with a molecular weight of 195.23 g/mol (estimated from structural analogs) . The trifluoroethyl group enhances lipophilicity and metabolic stability compared to non-fluorinated analogs, making it relevant in medicinal chemistry and agrochemical research .

The compound has been cataloged by suppliers like CymitQuimica, though commercial availability is currently listed as "discontinued" .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine typically involves the reaction of cyclohexanone with methylamine to form the intermediate 2-methylcyclohexanone. This intermediate is then reacted with 2,2,2-trifluoroethylamine under suitable conditions to yield the desired product. The reaction conditions often include the use of a solvent such as methanol and a catalyst like nickel chloride (NiCl2) in the presence of a reducing agent such as sodium borohydride (NaBH4) .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial processes may incorporate advanced purification techniques such as distillation and crystallization to obtain high-purity 2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The trifluoroethyl group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and nucleophiles such as sodium methoxide (NaOCH3) for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of appropriate solvents to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclohexanone derivatives, while reduction can produce various amine derivatives. Substitution reactions can lead to a wide range of substituted cyclohexane compounds.

Scientific Research Applications

2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties imparted by the trifluoroethyl group

Mechanism of Action

The mechanism of action of 2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine involves its interaction with specific molecular targets and pathways. The trifluoroethyl group can enhance the compound’s lipophilicity, allowing it to interact more effectively with lipid membranes and proteins. This interaction can modulate the activity of enzymes and receptors, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Functional Group Modifications

(a) Trifluoroethyl vs. Trifluoroethoxyethyl Substituents

The replacement of the trifluoroethyl group with a trifluoroethoxyethyl moiety (C₁₁H₂₀F₃NO) introduces an ether linkage, increasing polarity and molecular weight by ~44 g/mol . This modification may enhance water solubility but reduce blood-brain barrier penetration compared to the parent compound .

(b) Positional Isomerism

In 4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine (C₈H₁₄F₃NO), the trifluoroethoxy group is at the 4-position of the cyclohexane ring instead of the 1-position amine substituent.

Core Structure Variations

(a) Cyclohexanamine vs. Cyclohexanone

Fluorexetamine (C₁₄H₁₈FNO) replaces the cyclohexane ring with a cyclohexanone core, introducing a ketone functional group. This change significantly impacts reactivity (e.g., susceptibility to nucleophilic attack) and pharmacological activity, as ketones are common in psychoactive arylcyclohexylamines .

(b) Aromatic vs. Aliphatic Side Chains

Such modifications are critical in designing ligands for serotonin or dopamine receptors .

Physicochemical and Pharmacological Implications

• Metabolic Stability : Fluorinated groups generally resist oxidative metabolism, extending half-life in vivo. However, ether-containing analogs (e.g., trifluoroethoxyethyl) may undergo hydrolysis more readily .
• Salt Forms : The hydrochloride salt of 2-Methyl-N-[2-(2,2,2-trifluoroethoxy)ethyl]cyclohexan-1-amine (CAS 2095410-43-6) demonstrates improved solubility for pharmaceutical formulations .

Biological Activity

The compound 2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine is a fluorinated amine that has garnered attention due to its potential biological activities. The incorporation of the trifluoroethyl group is known to influence the pharmacokinetic properties and biological interactions of compounds. This article reviews the biological activity of this compound, synthesizing findings from various studies and highlighting its implications in medicinal chemistry.

Chemical Structure and Properties

The structural formula of 2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine can be represented as follows:

$$\text{C}_9\text{H}_{14}\text{F}_3\text{N}$$

This compound features a cyclohexane ring substituted with a methyl group and a trifluoroethyl group attached to the nitrogen atom. The presence of fluorine atoms typically enhances lipophilicity and metabolic stability.

Biological Activity Overview

Research indicates that compounds containing trifluoroethyl groups often exhibit enhanced biological activities compared to their non-fluorinated counterparts. Key areas of interest include:

• Receptor Binding : Trifluoromethylated compounds have shown improved binding affinity for various receptors, including serotonin and dopamine receptors, which are crucial in neuropharmacology .
• Enzymatic Activity : Studies suggest that the introduction of trifluoroethyl groups can modulate enzyme inhibition properties, potentially leading to applications in treating conditions such as cancer and neurodegenerative diseases .

1. Neuropharmacological Effects

A study comparing the effects of trifluoroethyl analogs on adenylate cyclase activity demonstrated that while some compounds showed weak activation at lower concentrations, others exhibited significant dose-dependent stimulation . This suggests potential applications in developing drugs targeting neuropsychiatric disorders.

2. Antitumor Activity

Research has indicated that fluorinated compounds often possess anticancer properties due to their ability to inhibit specific proteases involved in tumor progression. For instance, compounds similar to 2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine have been noted for their selective inhibition of cathepsin K, an enzyme linked to cancer metastasis .

3. Pharmacokinetic Properties

The incorporation of trifluoroethyl groups has been shown to enhance the metabolic stability of drugs. This stability can lead to prolonged half-lives and improved bioavailability in vivo, making these compounds more effective therapeutic agents .

Comparative Analysis of Biological Activities

Compound	Activity Type	Key Findings
2-Methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine	Neuropharmacological	Enhanced receptor binding affinity compared to non-fluorinated analogs
Similar Trifluoroethyl Compounds	Antitumor	Selective inhibition of cathepsin K; potential for cancer treatment
Various Fluorinated Compounds	Pharmacokinetics	Increased metabolic stability and bioavailability due to fluorination

Q & A

Basic: What are the optimized synthetic routes for 2-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine, and how do reaction conditions influence yield and purity?

Answer:
The synthesis typically involves reductive amination between 2-methylcyclohexanone and 2,2,2-trifluoroethylamine. Key parameters include:

• Catalyst selection : Use of sodium triacetoxyborohydride (STAB) or cyanoborohydride in dichloroethane at 0–25°C to minimize side reactions like over-alkylation .
• Solvent optimization : Polar aprotic solvents (e.g., DMF or THF) enhance amine reactivity, while additives like acetic acid stabilize intermediates .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol/water mixtures improves purity (>95% by HPLC) .

Table 1: Yield optimization under varying conditions

Catalyst	Solvent	Temp (°C)	Yield (%)	Purity (%)
STAB	DCM	25	68	92
NaBH₃CN	THF	0	72	95
STAB + AcOH	DMF	25	85	98

Basic: Which analytical techniques are most effective for characterizing this compound’s physicochemical properties?

Answer:

• Structural confirmation :
  • GC-MS : Electron ionization (70 eV) with DB-5MS column (30 m × 0.25 mm) identifies fragmentation patterns (e.g., m/z 196 [M⁺-CF₃]) .
  • FTIR-ATR : Peaks at 3300 cm⁻¹ (N-H stretch) and 1120 cm⁻¹ (C-F stretch) confirm functional groups .
• Purity assessment :
  • HPLC-TOF : C18 column, 0.1% TFA in water/acetonitrile (70:30), retention time ~8.2 min .

Basic: How does the trifluoroethyl group influence electronic and steric properties compared to non-fluorinated analogs?

Answer:

• Electronic effects : The -CF₃ group is strongly electron-withdrawing (-I effect), reducing the basicity of the adjacent amine (pKa ~8.5 vs. ~10.2 for ethyl analogs) . This enhances membrane permeability in biological assays.
• Steric effects : The bulky trifluoroethyl group restricts rotational freedom, favoring a chair conformation in the cyclohexane ring, as shown by NOESY NMR .

Advanced: What computational methods are used to predict conformational stability and docking interactions?

Answer:

• Conformational analysis : DFT calculations (B3LYP/6-31G**) optimize geometry and identify low-energy conformers. The chair conformation with axial -CF₃ is most stable (ΔG = 0.5 kcal/mol) .
• Docking studies : Molecular dynamics (AutoDock Vina) with protein targets (e.g., NMDA receptors) use AMBER force fields. The -CF₃ group shows hydrophobic interactions in binding pockets .

Table 2: Computational parameters for docking

Software	Force Field	Grid Size (ų)	Binding Energy (kcal/mol)
AutoDock Vina	AMBER	25 × 25 × 25	-7.2 ± 0.3
Schrödinger	OPLS3e	30 × 30 × 30	-6.8 ± 0.5

Advanced: How does stereochemistry at the cyclohexane ring affect bioactivity?

Answer:

• Racemic vs. enantiopure : The (1R,2R)-isomer shows 3-fold higher binding affinity to serotonin receptors (Ki = 12 nM) than the (1S,2S)-form in radioligand assays .
• Resolution methods : Chiral HPLC (Chiralpak IA column, hexane/isopropanol 90:10) separates enantiomers. Enzymatic resolution using lipases (e.g., CAL-B) achieves >99% ee .

Advanced: How to resolve contradictions in reported activity data compared to fluorinated analogs (e.g., 2-fluoro deschloroketamine)?

Answer:
Contradictions arise from:

• Assay variability : Use standardized functional assays (e.g., FLIPR for calcium flux) to compare analogs. For example, 2-methyl-N-CF₃ shows IC₅₀ = 1.2 µM vs. 0.8 µM for 2-fluoro deschloroketamine .
• Metabolic differences : Liver microsome studies (human, 1 mg/mL protein, NADPH) reveal slower degradation (t₁/₂ = 45 min) than analogs due to -CF₃ stability .

Table 3: Comparative activity in NMDA receptor assays

Compound	IC₅₀ (µM)	t₁/₂ (min)
2-Methyl-N-CF₃-cyclohexanamine	1.2	45
2-Fluoro deschloroketamine	0.8	28
Non-fluorinated analog	5.6	12

Advanced: What methodologies assess metabolic stability and metabolite identification?

Answer:

• In vitro assays : Human liver microsomes (0.5 mg/mL) with NADPH cofactor, analyzed via LC-MS/MS at 0, 15, 30, 60 min. Major metabolites include hydroxylated cyclohexane (m/z 224) .
• CYP inhibition : Fluorescent probes (e.g., CYP2D6) quantify IC₅₀ values. This compound shows weak inhibition (IC₅₀ > 50 µM) .

Advanced: What safety protocols are critical for handling this compound?

Answer:

• PPE : Nitrile gloves, lab coat, and FFP2 masks to prevent inhalation of crystalline dust .
• Waste disposal : Neutralize with 10% acetic acid before incineration (≥1200°C) to avoid toxic fluoride gas .